![molecular formula C24H24N4O3 B4083005 N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide](/img/structure/B4083005.png)
N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide
Overview
Description
N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide, also known as BPN, is a chemical compound that has gained attention in the scientific community for its potential applications in the field of pharmacology. BPN is a small molecule that can be synthesized in the laboratory using a specific method.
Mechanism of Action
The mechanism of action of N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide is not fully understood. However, it has been suggested that N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide may inhibit the activity of certain enzymes that are involved in cell proliferation and inflammation. N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in cell proliferation and inflammation. N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide has been found to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide is that it can be synthesized in the laboratory using a specific method. This allows for the production of large quantities of pure N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide for use in experiments. However, one limitation of N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide is that its mechanism of action is not fully understood. This makes it difficult to design experiments that specifically target the effects of N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide.
Future Directions
There are several future directions for research on N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide. One area of research could focus on elucidating the mechanism of action of N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide. This would allow for the design of experiments that specifically target the effects of N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide. Another area of research could focus on the development of N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide as a potential treatment for cancer and inflammatory diseases. Additionally, further studies could be conducted to investigate the potential use of N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide as an inhibitor of the replication of HIV.
Scientific Research Applications
N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide has been studied extensively for its potential applications in the field of pharmacology. It has been shown to have an inhibitory effect on the growth of cancer cells in vitro. N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide has also been found to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, N-[4-(4-benzyl-1-piperazinyl)phenyl]-3-nitrobenzamide has been shown to have an inhibitory effect on the replication of the human immunodeficiency virus (HIV) in vitro.
properties
IUPAC Name |
N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O3/c29-24(20-7-4-8-23(17-20)28(30)31)25-21-9-11-22(12-10-21)27-15-13-26(14-16-27)18-19-5-2-1-3-6-19/h1-12,17H,13-16,18H2,(H,25,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVCLOAUIDSNILR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-nitrobenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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